![molecular formula C4H8O B3053473 Cyclopropyl methyl ether CAS No. 540-47-6](/img/structure/B3053473.png)
Cyclopropyl methyl ether
Overview
Description
Cyclopropyl methyl ether, also known as cyprome ether, is a mobile, flammable liquid . It has a molecular formula of C4H8O and a molecular weight of 72.1057 . It has an odor similar to that of cyclopropane .
Synthesis Analysis
This compound can be prepared from 1,3-dibromo-2-methoxypropane by reduction with Zinc . A paper published in Angewandte Chemie describes a stereoinvertive nucleophilic substitution at the quaternary carbon stereocenters of cyclopropyl ketones and ethers . The process involves the use of TMSBr, DMPSCl, and TMSN3 as nucleophiles .Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C4H8O/c1-5-4-2-3-4/h4H,2-3H2,1H3 . The IUPAC Standard InChIKey is ZUVAACFIEPYYOP-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is used in a variety of organic reactions. For example, it is used in the coupling reaction of cyclopropanemethanol with alkynes to form substituted allylic alcohols .Physical And Chemical Properties Analysis
This compound has a density of 0.786 at 25°C . It has a melting point of -119°C and a boiling point of 44.7°C . It is soluble in water, with 100 ml of water dissolving 5.5 g of cyprome ether at 25°C . The oil-water coefficient is 6.7 (ethyl ether = 4.5) .Scientific Research Applications
Organic Synthesis and Intermediate Reactions
Cyclopropyl methyl ether is utilized in various organic syntheses. For instance, it serves as an intermediate in the production of methyl cyclopropyl ketone, which involves processes like annulation, cyclization, decarboxylation, and hydrolysis (Cannon, Ellis, & Leal, 2003). Additionally, reactions involving 1-trimethylsilylcyclopropyllithium derivatives with dichloromethyl methyl ether result in the formation of cyclopropyl silyl ketones, a process that includes an intramolecular silicon shift (Nakajima et al., 1986).
Solvolysis and Chemical Stability
Research on cyclopropyl sulfides and ethers, including 1-chlorothis compound, shows that these compounds undergo methanolysis without breaking the three-membered ring. The solvolysis of these compounds follows an SN1 mechanism, and methyl substituents in the cyclopropyl ring encourage ring opening (Jorritsma, Steinberg, & Boer, 1981).
Synthesis of Cyclopropylidene Compounds
The synthesis of cyclopropylidene derivatives from silylcyclopropyl bromides with dichloromethyl methyl ether has been explored. This reaction under basic conditions leads to the exclusive formation of cyclopropylidene compounds, which are then converted into cyclopropyl silyl ketone derivatives (Honda et al., 2011).
Ring-Opening Reactions
Methylenecyclopropanes (MCPs), despite their strain, have served as building blocks in organic synthesis. This compound plays a role in the ring-opening reactions of MCPs, which can provide a thermodynamic driving force due to the release of cyclopropyl ring strain (Shi et al., 2012).
Cycloaddition Reactions
Cyclopropyl methyl ethers have been studied for their involvement in cycloaddition reactions with tetracyanoethene. This process involves a multistep reaction leading to various cyclopentanetetracarbonitriles, indicating the compound's utility in complex organic syntheses (Wiering & Steinberg, 1985).
Mechanism of Action
Safety and Hazards
Future Directions
Cyclopropyl methyl ether has been established as a particularly useful solvent in a wide range of synthetic applications, including organometallic chemistry, catalysis, biphasic reactions, oxidations, and radical reactions . Its low toxicity, high boiling point, low melting point, hydrophobicity, chemical stability towards a wide range of conditions, exceptional stability towards the abstraction of hydrogen atoms, relatively low latent heat of vaporization, and the ease with which it can be recovered and recycled enable its successful employment .
Properties
IUPAC Name |
methoxycyclopropane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O/c1-5-4-2-3-4/h4H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUVAACFIEPYYOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30202313 | |
Record name | Cyclopropyl methyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30202313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
72.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
540-47-6 | |
Record name | Methoxycyclopropane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=540-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopropyl methyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000540476 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclopropyl methyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30202313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CYCLOPROPYL METHYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5621193HIQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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